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Introduction
(4-Chloro-2,5-dimethoxyphenyl)methanol is a substituted benzyl alcohol that holds

significant potential as a versatile building block in medicinal chemistry and organic synthesis.

Its unique substitution pattern, featuring a chlorine atom and two methoxy groups on the

aromatic ring, provides a scaffold for the development of novel compounds with diverse

biological activities. The methoxy groups can enhance lipophilicity and influence metabolic

stability, while the chlorine atom can modulate electronic properties and provide a site for

further functionalization, making this molecule a person of interest in the design of new

therapeutic agents.[1][2] This guide offers a comprehensive overview of its chemical identity,

synthesis, potential applications in drug development, and essential safety protocols.

Chemical Identity and Physicochemical Properties
Proper identification and understanding of the physicochemical properties of a compound are

fundamental for its application in research and development.
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CAS Number: 1394837-77-4[3]

Molecular Formula: C₉H₁₁ClO₃

Molecular Weight: 202.63 g/mol

IUPAC Name: (4-Chloro-2,5-dimethoxyphenyl)methanol

Physicochemical Data Summary
Property Value Source

Exact Mass 202.0397 g/mol

LogP 1.85

Polar Surface Area 38.69 Å²

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Rotatable Bonds 3

Synthesis of (4-Chloro-2,5-
dimethoxyphenyl)methanol
The synthesis of (4-Chloro-2,5-dimethoxyphenyl)methanol can be logically approached

through the reduction of the corresponding benzaldehyde, 4-Chloro-2,5-

dimethoxybenzaldehyde. This precursor is a critical intermediate whose preparation is a key

first step.

Synthesis of the Precursor: 4-Chloro-2,5-
dimethoxybenzaldehyde
A common route to substituted benzaldehydes is through the formylation of an appropriately

substituted benzene ring. In this case, starting from 1-chloro-2,5-dimethoxybenzene, a

Vilsmeier-Haack reaction provides an effective method for introducing the aldehyde

functionality.
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Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, cool a solution of dimethylformamide (DMF) in an

appropriate solvent (e.g., dichloromethane) to 0 °C.

Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) dropwise to the

cooled DMF solution. Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

Formylation: Add a solution of 1-chloro-2,5-dimethoxybenzene to the reaction mixture

dropwise, maintaining the temperature at 0 °C.

Reaction Progression: After the addition is complete, allow the reaction to warm to room

temperature and then heat to a moderate temperature (e.g., 50-60 °C) for several hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Cool the reaction mixture and carefully pour it onto crushed ice. Neutralize the

mixture with a base (e.g., sodium hydroxide solution) until it is alkaline.

Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield pure 4-Chloro-2,5-dimethoxybenzaldehyde.[4]

Reduction to (4-Chloro-2,5-dimethoxyphenyl)methanol
The reduction of an aldehyde to a primary alcohol is a fundamental and reliable transformation

in organic synthesis. Mild reducing agents such as sodium borohydride (NaBH₄) are well-suited

for this purpose, offering high chemoselectivity and operational simplicity.[5][6]

Dissolution: Dissolve 4-Chloro-2,5-dimethoxybenzaldehyde (1.0 eq) in a suitable alcoholic

solvent, such as methanol or ethanol, in a round-bottom flask equipped with a magnetic

stirrer.[7]

Cooling: Cool the solution to 0 °C in an ice bath. This is crucial for controlling the exothermic

reaction.

Addition of Reducing Agent: Add sodium borohydride (NaBH₄) (1.1-1.5 eq) portion-wise to

the stirred solution. The portion-wise addition helps to manage the reaction rate and prevent
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excessive foaming.

Reaction Monitoring: Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm

to room temperature. Monitor the disappearance of the starting aldehyde by TLC. The

reaction is typically complete within 1-2 hours.

Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add a

dilute acid (e.g., 1 M HCl) to quench the excess NaBH₄ and neutralize the reaction mixture.

Be cautious as hydrogen gas will be evolved.

Extraction: Remove the organic solvent under reduced pressure. Add water to the residue

and extract the product with an appropriate organic solvent, such as ethyl acetate or

dichloromethane.

Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium

sulfate (MgSO₄), and concentrate using a rotary evaporator. The resulting crude (4-Chloro-
2,5-dimethoxyphenyl)methanol can be purified by flash column chromatography on silica

gel if necessary.

Precursor Synthesis

Reduction to Target Compound
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Synthetic pathway for (4-Chloro-2,5-dimethoxyphenyl)methanol.
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Applications in Drug Discovery and Development
The 2,5-dimethoxyphenyl moiety is a recognized pharmacophore in compounds targeting the

central nervous system (CNS), particularly as agonists for serotonin receptors like 5-HT₂A.[8]

For instance, the structurally related compound 4-Chloro-2,5-dimethoxyamphetamine (DOC) is

a known psychedelic hallucinogen.[9][10] While (4-Chloro-2,5-dimethoxyphenyl)methanol
itself is not known to be psychoactive, its core structure makes it a valuable precursor for

synthesizing libraries of novel CNS-active compounds.

Furthermore, derivatives of 2,5-dimethoxybenzoic acid, which can be accessed from (4-
Chloro-2,5-dimethoxyphenyl)methanol via oxidation, have been investigated as potential

anticancer agents.[8] Specifically, chalcones bearing the 2',5'-dimethoxy substitution pattern

have demonstrated cytotoxic effects against various cancer cell lines by disrupting microtubule

polymerization.[8]

Therefore, (4-Chloro-2,5-dimethoxyphenyl)methanol serves as a strategic starting material

for:

CNS Drug Discovery: Synthesis of novel serotonin receptor modulators for potential

applications in treating psychiatric disorders.

Oncology Research: Development of new anticancer agents based on the

dimethoxychalcone scaffold.

Fragment-Based Drug Design: The molecule can be used as a fragment for screening

against various biological targets.

Potential Applications in Drug Development

(4-Chloro-2,5-dimethoxyphenyl)methanol
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Potential applications of the target compound in drug development.

Safety and Handling
While a specific Safety Data Sheet (SDS) for (4-Chloro-2,5-dimethoxyphenyl)methanol is
not readily available, a hazard assessment can be made based on structurally similar

compounds such as 4-Chloro-2,5-dimethoxybenzaldehyde and other substituted benzyl

alcohols.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse

immediately with plenty of water.

Ingestion and Inhalation: Avoid ingestion and inhalation of dust or vapors.

Hazard Identification (Inferred):

Based on the precursor 4-Chloro-2,5-dimethoxybenzaldehyde, the following hazards may be

anticipated:[4]

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from strong oxidizing agents.

Conclusion
(4-Chloro-2,5-dimethoxyphenyl)methanol is a valuable chemical intermediate with significant

potential for application in drug discovery and organic synthesis. Its straightforward synthesis

from readily available precursors, combined with the known biological relevance of its core

structure, makes it an attractive building block for researchers and scientists in the

pharmaceutical industry. Adherence to proper safety protocols is essential when handling this

and related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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